N-1,3-benzothiazol-2-yl-3-(2-thienyl)acrylamide

• IUPAC Name: (E)-N-(1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C14H10N2OS2/c17-13(8-7-10-4-3-9-18-10)16-14-15-11-5-1-2-6-12(11)19-14/h1-9H,(H,15,16,17)/b8-7+
• InChI Key: MWTYAKIXUIPEEU-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C14H10N2OS2
• Molecular Weight: 286.4 g/mol

Description

“N-1,3-benzothiazol-2-yl-3-(2-thienyl)acrylamide” is a derivative of Benzothiazole (BTA), which belongs to the heterocyclic class of bicyclic compounds. BTA derivatives possess a broad spectrum of biological activities such as anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, anti-histaminic and anti-fungal among others.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents. A series of new N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives were synthesized and characterized by (1)H, (13)C NMR and IR spectroscopy and mass-spectrometry.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations. The BTA nucleus is formed by the fusion of the thiazole ring with a benzene ring.

Chemical Reactions Analysis

The reactions of 2-amino- and 2-mercaptothiazole derivatives provide a powerful, modern tools for the design of a wide variety of aromatic azoles. Their synthesis methods can be divided into two main groups: “one-pot” synthesis and sequential multistep synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be characterized by (1)H, (13)C NMR and IR spectroscopy and mass-spectrometry.

Scientific Research Applications

Anti-Tubercular Compounds

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Antibacterial Agents

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Ligands for Metal Extraction

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Optical Materials

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Fibroblast Growth Factor Antagonists

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Autotaxin Inhibitors

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Inhibitors of Wnt Antagonist DKK

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Inhibitors of Cytosolic Phospholipase A2α

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

It’s known that benzothiazole derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Benzothiazole derivatives have been associated with modulation of proinflammatory cytokines and the catecholaminergic and serotonergic pathways .

Pharmacokinetics

A study on similar compounds showed a favourable pharmacokinetic profile .

Result of Action

Benzothiazole derivatives have shown promising activity against staphylococcus aureus, exhibiting bactericidal activity .

Action Environment

The synthesis of similar compounds has been achieved under relatively milder reaction conditions .

Future Directions

The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows considering them as highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles. This suggests that benzothiazole derivatives have potential for further exploration in drug discovery and development processes.